N-(2-methoxy-4-nitrophenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H12N4O4S/c1-21-11-7-9(17(19)20)3-4-10(11)16-12(18)8-22-13-14-5-2-6-15-13/h2-7H,8H2,1H3,(H,16,18)
• InChI Key: UMCACWGHFQXSQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C13H12N4O4S
• Molecular Weight: 320.33 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide, commonly known as MNP, is a chemical compound that has been widely studied for its potential applications in scientific research. MNP is a sulfhydryl-reactive compound that can be used to modify proteins and other biomolecules, making it a valuable tool for studying their structure and function.

Mechanism of Action

MNP modifies proteins by reacting with the thiol group of cysteine residues. This reaction forms a covalent bond between MNP and the cysteine residue, which can lead to changes in the protein's structure and function. Additionally, MNP has been shown to inhibit enzymes by binding to their active sites and preventing substrate binding.
Biochemical and Physiological Effects
MNP has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity and the modification of protein structure and function. Additionally, MNP has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using MNP in lab experiments is its selectivity for cysteine residues in proteins. This allows for specific modifications to be made to proteins, which can help to elucidate their structure and function. However, one limitation of using MNP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of MNP in scientific research. One area of interest is the development of MNP-based therapies for the treatment of diseases such as cancer and Alzheimer's disease. Additionally, MNP could be used in the development of biosensors for the detection of specific biomolecules. Finally, further studies could be conducted to investigate the potential toxicity of MNP and to develop safer alternatives for its use in lab experiments.

Synthesis Methods

The synthesis of MNP involves the reaction of 2-mercapto-pyrimidine with 2-chloro-N-(2-methoxy-4-nitrophenyl)acetamide. The resulting product is purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

MNP has been used in a variety of scientific research applications, including protein modification, enzyme inhibition, and fluorescence labeling. MNP can be used to selectively modify cysteine residues in proteins, which can help to elucidate their structure and function. Additionally, MNP has been shown to be a potent inhibitor of several enzymes, including cathepsin B and caspase-3, making it a potential therapeutic agent for the treatment of diseases such as cancer and Alzheimer's disease.